Cas no 77334-06-6 ([8]Gingerdione)

• Product Name: [8]Gingerdione
• CAS No: 77334-06-6
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 2003755
• PubChem ID: 14440537
• Update Time: 2025-04-21

[8]Gingerdione Chemical and Physical Properties

Names and Identifiers

• [8]Gingerdione
• 1-(4-hydroxy-3-methoxyphenyl)dodecane-3,5-dione
• 8 Gingerdione
• 77334-06-6
• Q27265857
• 4-Dodecen-3-one, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (4Z)-
• DTXSID801316888
• 70E1Y63Q2L
• CHEBI:175095
• (8)-Gingerdione
• 8-Gingerdione
• 3-(octadecylcarbamoyl)-2-sulfo-propanoic Acid
• QDSRAFNZQKMHPZ-UHFFFAOYSA-N
• 8-GINGERDIONE: N=6 (CONSTITUENT OF GINGER)
• 8-GINGERDIONE : N=6 (CONSTITUENT OF GINGER) [DSC]
• UNII-70E1Y63Q2L
• 1-(4-Hydroxy-3-methoxyphenyl)-3,5-dodecanedione, 9CI
• 3,5-Dodecanedione, 1-(4-hydroxy-3-methoxyphenyl)-
• [8]-Gingerdione

• Inchi： 1S/C19H28O4/c1-3-4-5-6-7-8-16(20)14-17(21)11-9-15-10-12-18(22)19(13-15)23-2/h10,12-13,22H,3-9,11,14H2,1-2H3
• InChI Key： QDSRAFNZQKMHPZ-UHFFFAOYSA-N
• SMILES： CCCCCCCC(CC(CCC1C=C(OC)C(O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 320.19875937Da
• Monoisotopic Mass: 320.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiones